Cas no 1891469-47-8 (3-(4-chloro-2-hydroxyphenyl)-3-methylbutanoic acid)

• Product Name: 3-(4-chloro-2-hydroxyphenyl)-3-methylbutanoic acid
• CAS No: 1891469-47-8
• MF: C₁₁H₁₃ClO₃
• MW: 228.672122716904
• CID: 6486768
• PubChem ID: 117329455
• Update Time: 2025-10-05

3-(4-chloro-2-hydroxyphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-2-hydroxyphenyl)-3-methylbutanoic acid
• EN300-1980331
• 1891469-47-8

• Inchi： 1S/C11H13ClO3/c1-11(2,6-10(14)15)8-4-3-7(12)5-9(8)13/h3-5,13H,6H2,1-2H3,(H,14,15)
• InChI Key： ZLUQVSFUYHKKMQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)O)C(C)(C)CC(=O)O

Computed Properties

• Exact Mass: 228.0553220g/mol
• Monoisotopic Mass: 228.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(4-chloro-2-hydroxyphenyl)-3-methylbutanoic acid

Research Briefing on 3-(4-chloro-2-hydroxyphenyl)-3-methylbutanoic acid (CAS: 1891469-47-8)

3-(4-chloro-2-hydroxyphenyl)-3-methylbutanoic acid (CAS: 1891469-47-8) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique phenyl and butanoic acid structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its pharmacological properties, synthesis optimization, and biological activity, making it a subject of significant scientific interest.

The primary objective of recent research has been to elucidate the compound's mechanism of action and evaluate its efficacy in disease models. Studies have demonstrated that 3-(4-chloro-2-hydroxyphenyl)-3-methylbutanoic acid exhibits notable anti-inflammatory and antioxidant properties, which may be leveraged for the treatment of chronic inflammatory diseases. Additionally, its structural similarity to known bioactive molecules suggests potential applications in metabolic disorders and neurodegenerative diseases.

In terms of synthesis, recent advancements have focused on improving the yield and purity of 3-(4-chloro-2-hydroxyphenyl)-3-methylbutanoic acid. Novel catalytic methods and green chemistry approaches have been employed to streamline the production process, reducing environmental impact and cost. These developments are critical for scaling up production for preclinical and clinical studies.

Biological evaluations have revealed that the compound interacts with specific cellular targets, including enzymes involved in oxidative stress pathways. In vitro and in vivo studies have shown that 3-(4-chloro-2-hydroxyphenyl)-3-methylbutanoic acid can modulate these pathways, leading to reduced inflammation and cellular damage. These findings underscore its potential as a therapeutic agent, particularly in conditions where oxidative stress plays a key role.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Ongoing research aims to address these issues through structural modifications and formulation strategies. Furthermore, toxicological studies are underway to ensure the safety profile of the compound for potential human use.

In conclusion, 3-(4-chloro-2-hydroxyphenyl)-3-methylbutanoic acid represents a promising candidate for further development in the pharmaceutical industry. Its multifaceted biological activities and improved synthesis methods highlight its potential as a lead compound for novel therapeutics. Future research will likely focus on advancing its clinical translation and exploring additional therapeutic indications.